Journal Name:Tenside Surfactants Detergents
Journal ISSN:0932-3414
IF:1.058
Journal Website:http://www.tsd-journal.com/web/o_pb.asp?navid=20090630151262&pb_id=201201201323144
Year of Origin:0
Publisher:Carl Hanser Verlag GmbH & Co. KG
Number of Articles Per Year:62
Publishing Cycle:Bimonthly
OA or Not:Not
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2023-07-10 , DOI:
10.1134/s0965545x23700967
AbstractThe composite samples with the graphene filler content of 0.014 to 0.05 wt % have been prepared via the in situ polymerization. The effect of the ultralow content of graphene on the set of wear-resistant and tribological properties of the synthesized composited based on ultra-high molecular weight polyethylene has been studied. Weas resistance of the synthesized materials under conditions of high-speed impact of a water-sand suspension, wear during microcutting and friction wear resistance have been investigated. Furthermore, the friction coefficient on steel has been determined. The introduction of graphene into the ultra-high molecular weight polyethylene has improved the resistance to abrasion during microcutting and has increased the wear resistance under the action of the water-sand suspension (the free abrasive wear).
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2023-03-07 , DOI:
10.1134/s0965545x22700559
AbstractAs a high-endurance, high-temperature insulating material, the insulating property of polyimide must be improved, and the optimal synthesis of polyimide-based composite needs to be further explored. In this paper, the AC conductivity of multiple series of polyimide filled nanocomposite films are simulated by the Bagging Model. The prediction results show that the multi-series of polyimide-based nanocomposite films, which are filled with different inorganic nanoparticles and different doping contents, are predicted by 5-fold cross validation. The predicted value of the model fits well with the practical measured value. Further analysis of the results shows that the mean absolute error, mean squared error, and root mean squared error of the Bagging Model are less than those of the Linear Regression, Medium Tree, Coarse Tree, support vector regression (SVR), Gaussian process regression of the RQ nucleus, K-nearest neighbor, Random Forest, and AdaBoost models. Thus, for predicting the AC conductivity of polyimide nanocomposite films, the Bagging Model is better than other models to provide theoretical direction for the design of a high insulation polyimide composite. This modeling method may effectively reduce the time required for researchers to design nanocomposite films, greatly improving their efficiency and reducing the cost of research in the future.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2022-10-18 , DOI:
10.1134/s0965545x22700353
AbstractSorption properties of recycled polyethylenes and thermal behavior of mixtures of recycled polyethylenes of different types (low- and high-density polyethylene) with a mineral oil, used as simplified model of bitumen, have been investigated by means of calorimetry, viscometry, IR spectroscopy, and gravimetry. The effects of type and structure of the recycled polyethylene on its sorption properties as well as thermal and rheological behavior of the oil–recycled polyethylene mixtures have been elucidated. It has been found that sorption properties of recycled polyethylene in the mixture with oil are determined by the content of the amorphous phase in the polymer, and the ability of the crystalline phase to restore its structure in the mixture is related to the polymer branching. The strongest polymer network has been formed in the mixtures of oil with linear low-density polyethylene, which has revealed the strongest sorption capacity towards hydrocarbons among the considered types of recycled polyethylene and has not been completely amorphized upon the oil sorption.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2022-09-21 , DOI:
10.1134/s0965545x22700304
AbstractChitosan is a chitin-derived biopolymer characterized by excellent bioactive properties, such as biodegradability and biocompatibility. In addition, due to its high film forming capability, chitosan is emerged as a promising natural polymer for tissue engineering. However, its application areas can be further extended by the improvement of its poor mechanical properties. In this context, the current work aimed to characterize the mechanical and physicochemical properties of α‑chitin whiskers-reinforced chitosan nanocomposite films (WRC-films). For this purpose, WRC-films were developed through the incorporation of an α-chitin obtained from Parapenaeus longirostris shrimp shells. Then, their physico‑mechanical properties, mainly the tensile strength and percentage of elongation at break, were compared with pure chitosan films (PC-films). The WRC-films showed an increased tensile strength, and a decreased percentage of elongation at break, compared to pure chitosan films. Altogether, these results plead in favor of the use of chitin whiskers as an additive in chitosan film matrix. In addition, to our knowledge this is the first report on the chitosan film reinforcement through the incorporation of the α-chitin extracted from the exoskeleton of Parapenaeus longirostris.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2023-03-07 , DOI:
10.1134/s0965545x22700493
AbstractThe aim was to prepare copolyimide (BPDA/PMDA-PDA) films of low thermal expansion coefficient by incorporating 1,2,4,5-benzenetetracarboxylic anhydride (PMDA) into polymer backbones 3,3′,4,4′-biphenyltetracarboxylic dianhydride (BPDA)/p-phenylenediamine (PDA). FTIR and WAXD were used to explore the chemical and physical microstructure of the PIs films. DMA, TMA and TGA were used to characterize the mechanical and thermal performance of the PIs film respectively. The results show that the smectic structure of the film was destroyed by introducing rigid PMDA groups. The free volume fraction of polymers reached its maximum value when 40 wt % PMDA was added. The glass transition temperature of the polymers increased from 330 to 430°C and the thermal decomposition temperature declined slightly with the addition of PMDA. The inflection point in thermal expansion coefficient (CTE) of the BPDA-PDA polymers in TMA test reached as high as 470°C. The glass transition temperature of the polymers increased but the service temperature range narrowed with the addition of PMDA. The optimized PMDA concentration to obtain a best CTE was 5% as was revealed by the experimental results. The insights obtained from the experiments indicated that excessive introduction of PMDA into the polymers could increase the glass transition temperature significantly. However, the operating temperature range may be reduced. This research could offer practical and valuable references to the application for co-PI films.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2023-07-03 , DOI:
10.1134/s0965545x23700657
AbstractThe binding of the biologically active natural dye curcumin by star-shaped poly-2-alkyl-2-oxazolines of various structures in an aqueous medium has been studied by spectrophotometry in the ultraviolet and visible regions. The objects of study were synthesized and previously described four- and eight-armed star-shaped poly-2-alkyl-2-oxazolines with calixarene central units. The Benesi–Hildebrand method was used to determine the binding constants of dye molecules by polymer micelles. The results obtained demonstrate highly efficient binding of curcumin by polymer macromolecules and micelles in aqueous solutions. It has been shown that the efficiency of curcumin binding by star polyoxazolines is determined to a greater extent by the structure of the hydrophobic calixarene central unit, rather than the nature of polyoxazoline arms.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2023-03-07 , DOI:
10.1134/s0965545x22700572
AbstractIn recent years, stimuli-responsive polymers, a kind of functional material, have drawn increasing attention. In this paper, acrylamide azobenzene was introduced into the molecularly imprinted polymer by copolymerization with acrylic acid in the presence of template molecules methylene blue, crosslinker N,N '‑methylene bisacrylamide, and initiator azobisisobutyronitrile, which makes the imprinting material have the effect of light-operated and further expand the application range of imprinting materials. Detailed studies of the photo-regulated uptake and release process suggested that the binding affinity of imprinted recognition sites in imprinting materials could be changed under the alternating irradiation of ultraviolet and visible light. The adsorption isotherm experiments and adsorption kinetic experiments showed that the adsorption of methylene blue by the imprinted material conforms to the monolayer chemical adsorption and quasi-second-order kinetic model. Additionally, the relevant thermodynamic parameters were calculated. These thermodynamic parameters proved that the adsorption process was spontaneous, endothermic and entropy-increasing.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2022-09-13 , DOI:
10.1134/s0965545x22700262
Abstract—Metathesis poly(5-perfluorobutyl-2-norbornene) has been synthesized for the first time with a high yield of 85–98% and a variable cis/trans ratio of double bonds over first- and third-generation Grubbs’ Ru catalysts in solution. The conditions for preparing the parent monomer 5-perfluorobutyl-2-norbornene with a yield of up to 98% have been selected. The study of the gas separation properties of the final polymer showed that the introduction of a perfluorobutyl substituent into the repeating unit of polynorbornene increases the permeability for noncondensable gases due to an increase in their diffusion coefficients. The ideal selectivity for gas pairs containing methane increases or remains almost unchanged as a result of an increase in the difference between the solubility coefficients of these gases. The reasons for the observed changes in the gas separation and other properties of polynorbornene can be associated with a rigid conformation and weak interaction of fluoroalkyl substituents, which affects the free volume of the polymer and the energy of interaction of macromolecules with each other and with penetrant molecules. The study expands the understanding of gas separation and other properties of the class of fluorinated polynorbornenes.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2023-07-10 , DOI:
10.1134/s0965545x23700979
Abstract—A method for obtaining nonwoven carbon materials by the staged heat treatment of cellulose felt is developed. Fabrics produced from fibrous flax cellulose and viscose fibers by needle punching are used as nonwoven precursors. To obtain carbon fabric precursors the optimum ratios of components are chosen from the data on the formation of nonwoven fabrics and the thermal analysis of various blend formulations. It is shown that the content of flax fibers in the system should be at least 50%. Viscose fibers play the role of a reinforcing material and so far cannot be fully excluded from the system. With an increase in the content of flax cellulose the value of carbon yield grows. The mechanical properties of the carbon felt are provided by the physical network of friction and dispersion contacts between individual fibers. Upon heat treatment of the composite nonwoven material, the morphological features of precursor fibers remain unchanged. The interplanar distances of carbon layers in the carbon material are calculated using X-ray diffraction analysis and transmission electron microscopy. The fraction of carbon upon heat treatment to 1700°С is at least 90%, and after graphitization to 2400°С the purity of the product is above 99%. The maximum values of carbon yield at this temperature may be as high as 25‒27%. The coefficients of thermal conductivity of the carbon felt are measured, and the values obtained are 30% lower than the corresponding parameters of carbon fabrics.
Tenside Surfactants Detergents ( IF 1.058 ) Pub Date: 2023-03-07 , DOI:
10.1134/s0965545x2270050x
AbstractThe Huggins and Kraemer plots are compared to estimate the intrinsic viscosity of macromolecules belonging to different classes of macromolecular compounds. It is shown that the Kraemer plot is linear in a larger range of concentrations suitable for extrapolation to zero concentration. A change in the sign of the Kraemer parameter makes it possible to detect the prevalence of polymer–polymer interactions over volume effects more clearly than an increase in the Huggins parameter.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | CHEMISTRY, APPLIED 应用化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
33.70 | 22 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- https://www.editorialmanager.com/tsd/